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Compound of Interest

Compound Name: Methyl benzoylformate

Cat. No.: B094893

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of Methyl
benzoylformate (CAS No. 15206-55-0). The information is compiled from various safety data
sheets and chemical information sources to ensure a thorough overview for laboratory

personnel.

Chemical Identification and Physical Properties

Methyl benzoylformate, also known as Methyl phenylglyoxylate, is a clear, slightly yellow
liquid.[1] It is important to be aware of its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of Methyl Benzoylformate
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Property Value Source(s)
Molecular Formula CoHsOs3 [2]
Molecular Weight 164.16 g/mol [2]
Appearance Clear yellow liquid [3]
Boiling Point 246-248 °C [4]
Melting Point 16 °C [4]
Density 1.155 g/mL at 25 °C [3]

Vapor Density

5.6

[4]

Flash Point

112 °C/ 233.6 °F (closed cup) [4]

Water Solubility

2g/L at 20°C

[3]

Hazard Identification and Toxicological Information

According to the available safety data sheets, Methyl benzoylformate is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[4][5] However, it may

cause eye, skin, respiratory, and digestive tract irritation.[1] It is crucial to note that the

toxicological properties of this material have not been fully investigated.[1][6]

Table 2: Hazard Statements for Methyl Benzoylformate

Hazard Class

Hazard Statement

Acute Toxicity, Oral

H302: Harmful if swallowed

Skin Corrosion/Irritation

H315: Causes skin irritation

Serious Eye Damage/Eye Irritation

H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure

H335: May cause respiratory irritation

Source:[2]

Toxicological Data:
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Detailed toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal concentration,
50%), are not available in the reviewed literature.[1] The mutagenic and carcinogenic
properties have not been fully investigated, though one source indicates it was not mutagenic
in the AMES test.[6] Due to the lack of comprehensive toxicological data, this chemical should
be handled with caution, assuming it may have unknown health effects.

Handling, Storage, and Personal Protective
Equipment

Proper handling and storage procedures are essential to minimize exposure and ensure safety
in the laboratory.

Handling:

Use in a well-ventilated area, preferably within a chemical fume hood.[7]

Avoid contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling.[6]

Keep away from heat, sparks, and open flames.[7]

Avoid breathing vapors or mist.[6]

Storage:

o Store in a cool, dry, and well-ventilated area.[8]

o Keep the container tightly closed.[8]

» Store away from incompatible materials such as strong oxidizing agents.[7]
Personal Protective Equipment (PPE):

The following diagram outlines the recommended personal protective equipment when
handling Methyl benzoylformate.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pim-resources.coleparmer.com/sds/67966.pdf
https://www.capotchem.cn/doc/msds_15206-55-0.do
https://www.spectrumchemical.com/media/sds/M1595_AGHS.pdf
https://www.spectrumchemical.com/media/sds/M1595_AGHS.pdf
https://www.capotchem.cn/doc/msds_15206-55-0.do
https://www.spectrumchemical.com/media/sds/M1595_AGHS.pdf
https://www.capotchem.cn/doc/msds_15206-55-0.do
https://www.chemicalbook.com/article/methyl-benzoylformate-properties-applications-and-safety.htm
https://www.chemicalbook.com/article/methyl-benzoylformate-properties-applications-and-safety.htm
https://www.spectrumchemical.com/media/sds/M1595_AGHS.pdf
https://www.benchchem.com/product/b094893?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Recommended Personal Protective Equipment

Safety Glasses
Wears with Side Shields or Goggles

Chemical-Resistant Gloves

Wears o
(e.g., Nitrile)
Researcher
Wears
Laboratory Coat
Uses

Use in Fume Hood
(Respirator if ventilation is inadequate)

Click to download full resolution via product page

Diagram 1: Recommended Personal Protective Equipment (PPE) for handling Methyl
benzoylformate.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures:

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[6]
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» Skin Contact: Remove contaminated clothing and wash skin with soap and plenty of water.
Get medical attention if irritation develops.[6]

« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical attention.[6]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[6]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

e Specific Hazards: Hazardous combustion products include carbon oxides.[6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Accidental Release Measures:

The following workflow outlines the general procedure for responding to a chemical spill of
Methyl benzoylformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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